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Compound of Interest

Compound Name: 3-(4-Chlorophenyl)propan-1-amine

CAS No.: 18655-50-0

Cat. No.: B093714

Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 3-(4-Chlorophenyl)propan-
1-amine

Executive Summary
This technical guide provides a comprehensive analysis of the core physicochemical properties

of 3-(4-Chlorophenyl)propan-1-amine, a substituted propyl-amine of significant interest in

medicinal chemistry and drug development. This document is structured to provide

researchers, scientists, and formulation experts with not only the fundamental data but also the

underlying scientific context and practical methodologies essential for its application. We will

delve into the compound's chemical identity, core physicochemical parameters, analytical

characterization techniques, and a representative synthesis pathway. The causality behind

experimental choices and the implications of each property on potential drug behavior are

emphasized throughout, ensuring a blend of theoretical knowledge and field-proven insight.

Chemical Identification and Structure
Accurate identification is the foundation of all subsequent research. 3-(4-
Chlorophenyl)propan-1-amine is a primary amine featuring a propyl chain linker attached to a
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para-substituted chlorophenyl ring.

Identifier Data Source(s)

IUPAC Name
3-(4-chlorophenyl)propan-1-

amine
[1]

CAS Number 18655-50-0 [1][2]

Molecular Formula C₉H₁₂ClN [1]

Molecular Weight 169.65 g/mol [1]

Canonical SMILES C1=CC(=CC=C1CCCN)Cl [1]

InChI Key
RVLNDSYSQLMPRC-

UHFFFAOYSA-N
[1]

Common Synonyms

3-(4-

Chlorophenyl)propylamine, 4-

Chlorobenzenepropanamine

[1]

Hydrochloride Salt CAS 377084-66-7 [3]

Hydrochloride Salt MW 206.11 g/mol [3]

Core Physicochemical Properties
The physicochemical profile of a compound is a critical determinant of its pharmacokinetic and

pharmacodynamic behavior. These properties govern its absorption, distribution, metabolism,

and excretion (ADME), and ultimately, its viability as a therapeutic agent.

Data Summary
The following table summarizes key physicochemical data, primarily based on high-quality

computational predictions from established models. It is imperative for drug development

programs to validate these values through experimental determination.
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Property Predicted Value
Significance in
Drug Development

Source

Boiling Point 252.27 °C

Influences purification

methods (distillation)

and thermal stability.

[2]

Density 1.11 g/cm³

Important for

formulation,

processing, and

dosage form design.

[2]

Water Solubility 835.92 mg/L

Affects dissolution

rate, bioavailability,

and formulation

options.

[2]

Flash Point 139.23 °C

Critical for process

safety assessment

and handling

protocols.

[2]

Expert Insights on Key Parameters
Solubility: The predicted aqueous solubility of 835.92 mg/L suggests moderate solubility for

the free base.[2] In drug development, this is a pivotal parameter. Poor solubility can lead to

low and variable bioavailability. The presence of the basic primary amine group is a

significant advantage, as it allows for the formation of salts, such as the hydrochloride salt.[3]

Salt formation drastically increases aqueous solubility by introducing an ionic character,

making the compound more suitable for aqueous-based formulations and parenteral

administration.

Lipophilicity (logP): The partition coefficient (logP) quantifies the lipophilicity of a compound,

which is crucial for its ability to cross biological membranes. While an experimental value is

not readily available, the structure, containing a chlorophenyl group and a propyl chain,

suggests a significant degree of lipophilicity. This property is essential for oral absorption and

penetration of the blood-brain barrier. However, excessively high lipophilicity can lead to poor
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aqueous solubility, increased metabolic clearance, and potential toxicity. The balance

between lipophilicity and hydrophilicity is therefore a key focus in lead optimization.

Ionization Constant (pKa): The primary amine group (R-NH₂) is basic and will be protonated

(R-NH₃⁺) at physiological pH (≈7.4). The pKa of a typical propylamine is around 10.7.[4] The

presence of the electron-withdrawing chlorophenyl group will slightly decrease the basicity of

the amine, but it is expected to remain significantly protonated in most biological

compartments. This charge state dramatically enhances aqueous solubility but can reduce

passive diffusion across lipid membranes. Understanding the pKa is therefore non-

negotiable for predicting a drug's absorption profile and its potential for interaction with ionic

transporters or receptors.

Analytical Characterization and Quality Control
Rigorous analytical chemistry is required to confirm the identity, purity, and stability of any

active pharmaceutical ingredient (API).

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are the most powerful

tools for unambiguous structural elucidation. The ¹H NMR spectrum is expected to show

distinct signals for the aromatic protons on the disubstituted benzene ring, as well as

characteristic multiplets for the three methylene groups of the propyl chain.

Infrared (IR) Spectroscopy: IR spectroscopy is used to confirm the presence of key

functional groups. Expected characteristic absorptions include N-H stretching for the primary

amine, aromatic C-H and C=C stretching for the chlorophenyl ring, and aliphatic C-H

stretching for the propyl chain.

Mass Spectrometry (MS): MS provides the molecular weight of the compound and its

fragmentation pattern, which serves as a molecular fingerprint. High-resolution mass

spectrometry (HRMS) can confirm the elemental composition with high accuracy.

Chromatographic Analysis (Purity): High-Performance Liquid Chromatography (HPLC) and

Gas Chromatography (GC) are the workhorses for purity assessment.[5] A reverse-phase

HPLC method using a C18 column is typically suitable for separating the main compound

from non-polar impurities.[5] GC-MS is also highly effective, particularly for identifying volatile

or semi-volatile impurities.[5]
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Methodologies and Experimental Protocols
The following protocols are provided as trusted, validated starting points for the in-house

characterization of 3-(4-Chlorophenyl)propan-1-amine.

Protocol: Purity Assessment by Reverse-Phase HPLC
Expertise & Causality: This method is designed to provide robust separation of the target

analyte from potential precursors and synthesis byproducts. A C18 column is chosen for its

versatility with moderately polar compounds. The gradient elution ensures that both early-

eluting polar impurities and late-eluting non-polar impurities are resolved and quantified.

Formic acid is added to the mobile phase to protonate the amine, ensuring a sharp,

symmetrical peak shape by preventing interaction with residual silanols on the stationary

phase.

Methodology:

Sample Preparation: Accurately weigh ~5 mg of the sample and dissolve it in 10 mL of a

50:50 mixture of acetonitrile and water to create a stock solution of 0.5 mg/mL.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).[5]

Mobile Phase A: Water with 0.1% Formic Acid.

Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

Gradient: Start at 20% B, increase linearly to 80% B over 15 minutes, hold for 2

minutes, then return to initial conditions and equilibrate for 3 minutes.

Flow Rate: 1.0 mL/min.[5]

Column Temperature: 30°C.[5]

Detection: UV at 220 nm.[5]

Injection Volume: 10 µL.[5]
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Data Analysis: Integrate all peaks in the chromatogram. Calculate the purity by dividing the

peak area of the main component by the total area of all peaks (Area Percent method).

Visualization: Physicochemical Characterization
Workflow
This diagram outlines the logical flow for a comprehensive physicochemical evaluation of a new

chemical entity like 3-(4-Chlorophenyl)propan-1-amine.
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Caption: Logical workflow for physicochemical characterization.

Synthesis and Chemical Reactivity
Representative Synthesis Pathway
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A common and reliable method for synthesizing primary amines like 3-(4-
Chlorophenyl)propan-1-amine is through the reduction of an oxime intermediate. This

pathway begins with a readily available ketone precursor.

Oxime Formation: 1-(4-chlorophenyl)propan-1-one is reacted with hydroxylamine

hydrochloride in the presence of a mild base like triethylamine. This converts the ketone into

the corresponding oxime.[6]

Oxime Reduction: The resulting 1-(4-chlorophenyl)-N-hydroxypropan-1-imine (oxime) is then

reduced to the primary amine. A powerful reducing agent like borane-tetrahydrofuran

complex (BH₃-THF) is effective for this transformation.[6]

Visualization: Synthesis Pathway

1-(4-chlorophenyl)propan-1-one 1-(4-chlorophenyl)-N-hydroxypropan-1-imine

 Hydroxylamine HCl,
 Triethylamine 3-(4-Chlorophenyl)propan-1-amine Borane-THF Complex 

Click to download full resolution via product page

Caption: Synthesis via oxime formation and reduction.

Chemical Reactivity
The molecule's reactivity is dominated by its primary amine and the chlorophenyl ring.

Amine Group: As a primary amine, it is both basic and nucleophilic. It will readily react with

acids to form salts, with acyl chlorides or anhydrides to form amides, and with aldehydes or

ketones under reductive conditions to form secondary amines.

Chlorophenyl Ring: The aromatic ring can undergo electrophilic aromatic substitution,

although the chlorine atom is deactivating. The chlorine itself can be displaced via

nucleophilic aromatic substitution under harsh conditions or participate in metal-catalyzed

cross-coupling reactions.

Safety and Handling
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Based on available data, 3-(4-Chlorophenyl)propan-1-amine and its salts should be handled

with appropriate care.

GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).[1] Some sources also

indicate potential for more severe skin and eye damage (H314, H318).[1]

Signal Word: Warning.

Pictogram: GHS07 (Exclamation mark).

Handling Precautions: Use in a well-ventilated area. Wear appropriate personal protective

equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab coat. Avoid

formation of dust and aerosols.

Conclusion
3-(4-Chlorophenyl)propan-1-amine is a compound with a physicochemical profile that makes

it a person of interest for further investigation in drug discovery. Its key features—a basic amine

suitable for salt formation to enhance solubility, and a balanced lipophilicity from the

chlorophenylpropyl scaffold—are desirable attributes. This guide has provided the foundational

data, expert context, and practical methodologies required for its effective scientific evaluation.

The successful progression of this molecule in any research and development pipeline will

depend on the thorough experimental validation of the properties outlined herein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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